Cas no 1355483-03-2 (2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide)

• Product Name: 2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide
• CAS No: 1355483-03-2
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• CID: 5674156
• PubChem ID: 40760303
• Update Time: 2025-05-27

2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide
• 2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-propan-2-ylamino]acetamide
• AKOS033191184
• EN300-26679397
• 1355483-03-2
• Z124924316

• Inchi： 1S/C15H26N4O2/c1-12(2)19(9-13(17)20)10-14(21)18(3)15(11-16)7-5-4-6-8-15/h12H,4-10H2,1-3H3,(H2,17,20)
• InChI Key： WAHPGLHDRLCOGN-UHFFFAOYSA-N
• SMILES： O=C(CN(CC(N)=O)C(C)C)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 294.20557608g/mol
• Monoisotopic Mass: 294.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.4Ų

Additional information on 2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide

Comprehensive Overview of 2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide (CAS No. 1355483-03-2)

2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide (CAS No. 1355483-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a carbamoylmethyl group and a cyanocyclohexyl moiety, which contribute to its distinct reactivity and functionality. Researchers are particularly interested in its role as a potential intermediate in the synthesis of novel therapeutic agents, especially in the fields of neurology and metabolic disorders.

The molecular structure of 2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide includes a propan-2-yl (isopropyl) group, which enhances its lipophilicity, a critical factor in drug design for improving membrane permeability. The presence of a cyanocyclohexyl group further adds to its versatility, enabling interactions with various biological targets. Recent studies have explored its potential as a modulator of enzymatic activity, particularly in pathways related to neurodegenerative diseases and diabetes, aligning with current trends in precision medicine and targeted therapy.

In the context of drug discovery, this compound is often discussed alongside keywords like small molecule inhibitors, structure-activity relationship (SAR), and pharmacokinetic optimization. These terms reflect the growing demand for compounds that can be tailored to specific biological mechanisms, a trend driven by advancements in computational chemistry and AI-driven drug design. For instance, the carbamoylmethyl moiety in this molecule is a subject of interest for its potential to form hydrogen bonds with target proteins, a feature highly valued in fragment-based drug discovery.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The cyanocyclohexyl group, with its ability to penetrate the blood-brain barrier (BBB), makes it a candidate for treating conditions like Alzheimer’s disease and Parkinson’s disease. This aligns with the increasing focus on neuroprotective agents and disease-modifying therapies, topics frequently searched by researchers and clinicians alike.

From a synthetic chemistry perspective, the compound's CAS No. 1355483-03-2 serves as a unique identifier, ensuring accurate referencing in patents and publications. Its synthesis often involves multi-step reactions, including amide coupling and reductive amination, techniques widely used in modern organic synthesis. The compound's stability under physiological conditions is another key consideration, particularly for in vivo studies and preclinical testing.

Environmental and safety profiles of 2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide are also under scrutiny, as regulatory agencies emphasize green chemistry and sustainable synthesis. Researchers are exploring eco-friendly solvents and catalytic methods to produce this compound, addressing the global push for environmentally benign pharmaceuticals.

In summary, 2-[(carbamoylmethyl)(propan-2-yl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide (CAS No. 1355483-03-2) represents a promising candidate for future therapeutic development. Its structural features, combined with emerging trends in drug discovery and neuropharmacology, position it as a compound of high relevance in contemporary research. As the scientific community continues to explore its potential, this molecule may soon play a pivotal role in addressing unmet medical needs.